Cas no 1806719-52-7 (Methyl 3-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806719-52-7
• MF: C₉H₆ClF₄NO₃
• MW: 287.595455646515
• CID: 4830263
• Update Time: 2025-06-07

Methyl 3-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H6ClF4NO3/c1-17-8(16)6-4(2-10)7(5(11)3-15-6)18-9(12,13)14/h3H,2H2,1H3
• InChI Key： ZJFXXMFZICZZAL-UHFFFAOYSA-N
• SMILES： ClCC1C(C(=O)OC)=NC=C(C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 3-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806719-52-7): A Comprehensive Overview

Methyl 3-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806719-52-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloromethyl and trifluoromethoxy substituents, alongside a pyridine core, imparts distinct chemical properties that are leveraged in the development of novel therapeutic agents.

The fluoro moiety, in particular, is a key feature that enhances the metabolic stability and binding affinity of drug candidates. In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has been extensively studied due to their ability to modulate pharmacokinetic and pharmacodynamic properties. Methyl 3-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate exemplifies this trend, as it serves as a versatile building block for constructing more complex molecules with enhanced biological activity.

In the realm of drug discovery, this compound has found applications in the synthesis of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The pyridine ring provides a scaffold that can be readily modified to target specific enzymatic pathways. For instance, researchers have utilized derivatives of this compound to develop inhibitors of tyrosine kinases, which play a pivotal role in cell signaling and are often dysregulated in cancer cells. The chloromethyl group allows for further functionalization through nucleophilic addition reactions, enabling the introduction of additional pharmacophores that can enhance drug efficacy.

The impact of fluorine substitution on the biological activity of Methyl 3-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate has been extensively explored in recent studies. A notable example comes from research published in the Journal of Medicinal Chemistry, where scientists demonstrated that fluorinated pyridines can improve binding affinity to target proteins by increasing lipophilicity and reducing metabolic susceptibility. This study highlighted the compound's potential as a precursor for developing next-generation antiviral and anticancer agents.

Moreover, the trifluoromethoxy group contributes to the compound's overall stability and bioavailability. This substituent is known to enhance the binding interactions between drug molecules and their receptors, thereby improving therapeutic outcomes. In clinical trials, compounds featuring trifluoromethoxy groups have shown promise in treating neurological disorders, where precise targeting is essential. The versatility of Methyl 3-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate makes it an attractive candidate for further investigation in this area.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Researchers have reported efficient synthetic routes that utilize palladium-catalyzed cross-coupling reactions and nucleophilic substitutions to introduce the desired functional groups. These methods highlight the compound's synthetic utility and its potential for large-scale production.

In conclusion, Methyl 3-(chloromethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806719-52-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological properties make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for fluorinated pyridines, this compound is poised to play an increasingly important role in drug discovery and development.